Cas no 1025085-49-7 (7-3-(4-fluorophenyl)-1-(propan-2-yl)-1H-indol-2-yl-3,5-dihydroxyhept-6-enoic acid)

• Product Name: 7-3-(4-fluorophenyl)-1-(propan-2-yl)-1H-indol-2-yl-3,5-dihydroxyhept-6-enoic acid
• CAS No: 1025085-49-7
• MF: C₂₄H₂₆FNO₄
• MW: 411.465950489044
• CID: 5240960
• PubChem ID: 5353627
• Update Time: 2025-11-01

7-3-(4-fluorophenyl)-1-(propan-2-yl)-1H-indol-2-yl-3,5-dihydroxyhept-6-enoic acid Chemical and Physical Properties

Names and Identifiers

• Fluvas
• (6E)-7-[3-(4-fluorophenyl)-1-(propan-2-yl)-1H-indol-2-yl]-3,5-dihydroxyhept-6-enoic acid
• 7-[3-(4-fluorophenyl)-1-(propan-2-yl)-1h-indol-2-yl]-3,5-dihydroxyhept-6-enoic acid
• (3S,5R)-7-[3-(4-fluorophenyl)-1-propan-2-yl-2-indolyl]-3,5-dihydroxy-6-heptenoic acid
• BCP08213
• Q27117899
• (6E)-7-[3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl]-3,5-dihydroxyhept-6-enoic acid
• 7-[3-(4-fluorophen
• 6-Heptenoic acid, 7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-, (6E)-
• 7-3-(4-fluorophenyl)-1-(propan-2-yl)-1H-indol-2-yl-3,5-dihydroxyhept-6-enoic acid

• Inchi： 1S/C24H26FNO4/c1-15(2)26-21-6-4-3-5-20(21)24(16-7-9-17(25)10-8-16)22(26)12-11-18(27)13-19(28)14-23(29)30/h3-12,15,18-19,27-28H,13-14H2,1-2H3,(H,29,30)/b12-11+
• InChI Key： FJLGEFLZQAZZCD-VAWYXSNFSA-N
• SMILES： FC1C=CC(=CC=1)C1C2C=CC=CC=2N(C=1/C=C/C(CC(CC(=O)O)O)O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 590
• XLogP3: 3.5
• Topological Polar Surface Area: 82.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 7-3-(4-fluorophenyl)-1-(propan-2-yl)-1H-indol-2-yl-3,5-dihydroxyhept-6-enoic acid

Comprehensive Analysis of 7-3-(4-fluorophenyl)-1-(propan-2-yl)-1H-indol-2-yl-3,5-dihydroxyhept-6-enoic acid (CAS No. 1025085-49-7)

7-3-(4-fluorophenyl)-1-(propan-2-yl)-1H-indol-2-yl-3,5-dihydroxyhept-6-enoic acid (CAS No. 1025085-49-7) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of an indole core, a fluorophenyl group, and a dihydroxyheptenoic acid side chain, making it a subject of interest for its potential therapeutic applications. Researchers are particularly intrigued by its possible role in modulating enzymatic pathways and its implications for metabolic disorders.

The compound's indole moiety is a common scaffold in many biologically active molecules, including neurotransmitters and anticancer agents. The addition of a 4-fluorophenyl group enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Meanwhile, the 3,5-dihydroxyhept-6-enoic acid segment introduces polar functional groups that may facilitate interactions with target proteins. This combination of features positions 7-3-(4-fluorophenyl)-1-(propan-2-yl)-1H-indol-2-yl-3,5-dihydroxyhept-6-enoic acid as a promising candidate for further investigation in drug discovery.

Recent trends in pharmaceutical research highlight a growing interest in fluorinated compounds due to their enhanced bioavailability and binding affinity. The presence of fluorine in 7-3-(4-fluorophenyl)-1-(propan-2-yl)-1H-indol-2-yl-3,5-dihydroxyhept-6-enoic acid aligns with this trend, as fluorine atoms are known to improve pharmacokinetic properties. Additionally, the compound's hydroxy groups may contribute to its solubility and hydrogen-bonding capabilities, which are essential for effective drug-receptor interactions.

From a synthetic chemistry perspective, the preparation of 7-3-(4-fluorophenyl)-1-(propan-2-yl)-1H-indol-2-yl-3,5-dihydroxyhept-6-enoic acid involves multi-step organic transformations, including indole alkylation, fluorophenyl coupling, and dihydroxyheptenoic acid chain elongation. These synthetic challenges have spurred innovations in catalytic methods and green chemistry approaches, reflecting the broader industry shift toward sustainable practices. Researchers are also exploring computational tools to optimize the synthesis and predict the compound's biological activity.

The potential applications of 7-3-(4-fluorophenyl)-1-(propan-2-yl)-1H-indol-2-yl-3,5-dihydroxyhept-6-enoic acid extend beyond traditional small-molecule therapeutics. Its structural features make it a candidate for prodrug development, where the compound could be modified to enhance delivery or reduce side effects. Furthermore, its interaction with enzymatic targets such as kinases or G-protein-coupled receptors (GPCRs) is an area of active exploration, given the importance of these targets in treating diseases like diabetes, inflammation, and cancer.

In the context of personalized medicine, 7-3-(4-fluorophenyl)-1-(propan-2-yl)-1H-indol-2-yl-3,5-dihydroxyhept-6-enoic acid could play a role in tailoring treatments based on individual genetic profiles. Advances in high-throughput screening and AI-driven drug discovery have accelerated the identification of such compounds, with machine learning models predicting their efficacy and safety profiles. This aligns with the increasing demand for precision therapeutics and the integration of big data in pharmaceutical research.

Quality control and analytical characterization of 7-3-(4-fluorophenyl)-1-(propan-2-yl)-1H-indol-2-yl-3,5-dihydroxyhept-6-enoic acid are critical for its development. Techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and confirm structural integrity. These methods are complemented by X-ray crystallography and molecular docking studies, which provide insights into the compound's three-dimensional conformation and binding modes.

In summary, 7-3-(4-fluorophenyl)-1-(propan-2-yl)-1H-indol-2-yl-3,5-dihydroxyhept-6-enoic acid (CAS No. 1025085-49-7) represents a fascinating intersection of synthetic chemistry, drug discovery, and biotechnology. Its unique structure and potential therapeutic applications make it a valuable subject for ongoing research, particularly in the context of modern drug development trends. As the scientific community continues to unravel its properties, this compound may pave the way for innovative treatments addressing unmet medical needs.